![molecular formula C9H13N3O2 B2685186 (R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol CAS No. 1354006-76-0](/img/structure/B2685186.png)
(R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol, also known as MPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug discovery and development. MPP is a pyrrolidine derivative that possesses a unique chemical structure, making it a promising candidate for various biological and pharmacological studies. In
Mechanism of Action
The exact mechanism of action of (R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol is not fully understood, but it is believed to interact with various biological targets, including enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to bind to the adenosine A2A receptor, which is involved in various physiological processes such as neurotransmission and immune function.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory and anti-cancer activities. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
(R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol has several advantages for use in lab experiments, including its unique chemical structure and potential applications in drug discovery and development. However, there are also limitations to its use, including its relatively high cost and limited availability. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research and development of (R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol. One potential area of study is its use as a chiral building block in the synthesis of pharmaceuticals and other bioactive molecules. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the treatment of various diseases. Finally, the development of more efficient and cost-effective synthesis methods for this compound could help to facilitate its use in scientific research.
Conclusion:
In conclusion, this compound, or this compound, is a promising chemical compound with potential applications in drug discovery and development. Its unique chemical structure, anti-inflammatory, anti-cancer, and anti-microbial activities, and potential use as a chiral building block make it an interesting candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of (R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol involves a multi-step process that includes the reaction of 4-chloro-6-methoxypyrimidine with (R)-3-hydroxypyrrolidine in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography and recrystallization. The final product is a white crystalline solid that is soluble in water and other polar solvents.
Scientific Research Applications
(R)-1-(6-Methoxypyrimidin-4-yl)pyrrolidin-3-ol has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been investigated for its potential use as a chiral building block in the synthesis of pharmaceuticals and other bioactive molecules.
Properties
IUPAC Name |
(3R)-1-(6-methoxypyrimidin-4-yl)pyrrolidin-3-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2/c1-14-9-4-8(10-6-11-9)12-3-2-7(13)5-12/h4,6-7,13H,2-3,5H2,1H3/t7-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRRBFBVDEVTJOA-SSDOTTSWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCC(C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=NC=NC(=C1)N2CC[C@H](C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.